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Compound of Interest

Compound Name:
6-Chloroquinoline-8-carboxylic

acid

Cat. No.: B030197 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 6-Chloroquinoline-8-carboxylic acid
(CAS No. 6456-78-6) was publicly available at the time of this writing. The following guidance is

a synthesis of safety information from SDSs of structurally related compounds, including other

halogenated quinolines and carboxylic acids. It is imperative to consult the direct supplier for a

compound-specific SDS before handling and to conduct a thorough, site-specific risk

assessment.

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals handling 6-Chloroquinoline-8-carboxylic
acid. The procedural guidance is intended to answer specific operational questions for safe

handling and disposal. Based on data from similar chemical structures, this compound is

expected to cause skin, eye, and respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling 6-
Chloroquinoline-8-carboxylic acid. The following equipment is recommended.
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PPE Category Recommended Equipment Hazard Mitigation

Eye & Face Protection

Chemical safety goggles that

meet ANSI Z.87.1 standards.

[3][4] A face shield should be

worn over goggles when there

is a significant risk of splashing

or dust generation.[3][4][5]

Protects against eye irritation

or serious eye damage from

splashes or airborne particles.

[1][2]

Skin & Body Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[5][6] A

chemical-resistant lab coat,

fully buttoned, must be worn.

[3][4] Fully enclosed shoes are

mandatory.[3][4]

Prevents skin contact, which

may cause irritation.[1][3]

Gloves should be inspected

before use and changed

immediately upon

contamination.[3]

Respiratory Protection

Work should be conducted in a

certified chemical fume hood to

prevent the inhalation of dust.

[3][5] If engineering controls

are insufficient, a NIOSH-

approved respirator is

required.[3][4]

Protects against respiratory

irritation from inhaling dust or

aerosols.[1][2]

Operational and Disposal Plans
Engineering Controls & Preparation

Designated Area: All manipulations of 6-Chloroquinoline-8-carboxylic acid should occur

within a designated area, such as a certified chemical fume hood, to keep airborne

concentrations low.[1][3]

Ventilation Check: Ensure the chemical fume hood is functioning correctly before beginning

any work.

Gather Materials: Assemble all necessary equipment (e.g., spatulas, weigh boats,

glassware) and labeled waste containers before handling the chemical to minimize

movement and potential for spills.[3]
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Safe Handling Protocol
Donning PPE: Put on all required PPE as detailed in the table above. Ensure gloves are free

of defects and fit properly.[3][4]

Handling the Compound:

Handle the container with care to minimize dust generation and accumulation.[1]

When weighing or transferring the solid, perform the task slowly and carefully within the

fume hood. Use non-sparking tools.[7]

Keep the container tightly closed when not in use.[1][2]

Post-Handling Decontamination:

Wipe down the work surface and any equipment used with an appropriate solvent,

followed by soap and water.[5]

Remove PPE in the correct order to avoid cross-contamination (e.g., remove gloves first,

followed by lab coat and eye protection).[3]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1][3]

Storage
Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2] The supplier

recommends storage at room temperature.[8]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[9]

Disposal Plan
Proper disposal is a critical and regulated component of the chemical lifecycle.

Waste Segregation: All disposable materials contaminated with 6-Chloroquinoline-8-
carboxylic acid (e.g., gloves, weigh boats, paper towels) must be collected in a dedicated,
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clearly labeled hazardous waste container.[3]

Unused Compound: Dispose of the original container with any remaining compound as

hazardous chemical waste. Do not empty into drains.[1][5]

Disposal Method: The compound may be dissolved in a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[5] All waste must be

disposed of in accordance with all applicable federal, state, and local environmental

regulations.[1][5]

Emergency First Aid
Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. If skin irritation occurs, get medical advice/attention.[1][2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][2]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1][2]

Ingestion: Clean mouth with water and drink plenty of water. Get medical attention.[2]

Workflow for Safe Handling
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Caption: Workflow for handling 6-Chloroquinoline-8-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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